![molecular formula C14H18N4O5 B2563291 4-((3-Nitrophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid CAS No. 899991-98-1](/img/structure/B2563291.png)
4-((3-Nitrophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid
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Description
4-((3-Nitrophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid is a useful research compound. Its molecular formula is C14H18N4O5 and its molecular weight is 322.321. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Polyamides and Macrocyclic Compounds
Polyamides containing nucleobases like uracil and adenine have been synthesized through reactions involving compounds structurally related to 4-((3-Nitrophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid. These polyamides demonstrate solubility in water and potential for various biomedical applications due to their molecular weights and structural features involving piperazine and nitrophenyl groups (Hattori & Kinoshita, 1979). Additionally, bifunctional tetraaza macrocycles have been synthesized for potential use as chelating agents, showcasing the versatility of nitrophenyl and piperazine functionalities in creating complex molecular architectures with potential applications in diagnostic imaging or drug delivery (McMurry et al., 1992).
Antimicrobial and Antitubercular Activities
Compounds incorporating the piperazine moiety and related structures have been explored for their antimicrobial properties. For instance, novel triazole derivatives, including those with modifications at the piperazine unit, have been synthesized and found to possess good to moderate activities against various microorganisms, highlighting the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007). Another study focused on synthesizing 6-nitroquinolone-3-carboxylic acids with piperazine derivatives, showing significant antimycobacterial activity, suggesting their potential as therapeutic agents against tuberculosis and possibly other bacterial infections (Senthilkumar et al., 2009).
Drug Discovery and Molecular Engineering
Research into 4-(arylmethyl)-1-(4-phenyl-3-amino-2-hydroxy-butyl)-piperazine derivatives has indicated their potential as anti-malarial agents, showcasing the critical role of the piperazine unit in enhancing biological activity against malaria, which further exemplifies the importance of such compounds in drug discovery efforts for neglected tropical diseases (Cunico et al., 2009).
Properties
IUPAC Name |
4-(3-nitroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O5/c19-13(16-10-2-1-3-11(8-10)18(22)23)9-12(14(20)21)17-6-4-15-5-7-17/h1-3,8,12,15H,4-7,9H2,(H,16,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMEIYTGFSAKPST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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